2-methoxy-4,5-dimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide

• IUPAC Name: 2-methoxy-4,5-dimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide
• InChI: InChI=1S/C18H30N2O3S/c1-12-8-15(23-7)16(9-13(12)2)24(21,22)19-14-10-17(3,4)20-18(5,6)11-14/h8-9,14,19-20H,10-11H2,1-7H3
• InChI Key: JYUDKGJJUWHIIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC2CC(NC(C2)(C)C)(C)C)OC
• Molecular Formula: C18H30N2O3S
• Molecular Weight: 354.5 g/mol

Description

2-methoxy-4,5-dimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide, commonly known as MTS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. MTS is a sulfonamide derivative that has been found to possess potent antioxidant and anti-inflammatory properties, making it a promising candidate for various biomedical applications.

Scientific Research Applications

Photodynamic Therapy

One of the key applications of similar compounds is in the field of photodynamic therapy, particularly in cancer treatment. A study by Pişkin, Canpolat, and Öztürk (2020) detailed the synthesis of zinc phthalocyanine substituted with new benzenesulfonamide derivative groups. These compounds exhibited promising properties as Type II photosensitizers, with high singlet oxygen quantum yield and appropriate photodegradation quantum yield, making them potential candidates for cancer treatment in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Antifungal Activities

Benzenesulfonamide derivatives have shown potential in antimicrobial and antifungal applications. A study by Abbasi et al. (2019) synthesized a series of benzenesulfonamides and evaluated their biofilm inhibitory action against Escherichia coli. Some compounds demonstrated significant inhibitory effects, suggesting their potential as therapeutic agents (Abbasi et al., 2019).

Antiproliferative Activity

Derivatives of benzenesulfonamide also exhibit antiproliferative activity. Motavallizadeh et al. (2014) synthesized several N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives, assessing their in vitro antiproliferative activity against various cancer cell lines. Some compounds, notably 4-methoxy-N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamide, showed high antiproliferative activity, highlighting their potential as anticancer agents (Motavallizadeh et al., 2014).

Catalytic Applications

Benzenesulfonamide derivatives are also used in catalytic applications. A study by Skupov et al. (2007) explored the use of benzenesulfonamides in polymerization catalysts. They synthesized palladium aryl sulfonate phosphine catalysts for the copolymerization of acrylates with ethene, demonstrating the versatility of these compounds in industrial processes (Skupov et al., 2007).